4-Phenyl-2-(2,4,6-trichlorophenyl)-1,2,3-thiadiazol-2-ium

• Molecular Formula: C14H8Cl3N2S+
• Molecular Weight: 342.6 g/mol
• IUPAC Name: 4-phenyl-2-(2,4,6-trichlorophenyl)thiadiazol-2-ium
• InChI: InChI=1S/C14H8Cl3N2S/c15-10-6-11(16)14(12(17)7-10)19-18-13(8-20-19)9-4-2-1-3-5-9/h1-8H/q+1
• InChI Key: JWEQKARCPXDNOH-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)C2=CS[N+](=N2)C3=C(C=C(C=C3Cl)Cl)Cl

Description

4-Phenyl-2-(2,4,6-trichlorophenyl)-1,2,3-thiadiazol-2-ium, also known as TPTZ, is a synthetic compound that has gained attention in scientific research due to its potential applications in various fields. The compound's unique structure and properties make it a promising candidate for use in biochemical and physiological studies.

Mechanism of Action

4-Phenyl-2-(2,4,6-trichlorophenyl)-1,2,3-thiadiazol-2-ium is known to act as a potent inhibitor of several enzymes, including carbonic anhydrase and acetylcholinesterase. The compound's mechanism of action involves binding to the active site of these enzymes, thereby preventing their normal function. This inhibition can have profound effects on cellular processes, leading to changes in physiological and biochemical pathways.
Biochemical and Physiological Effects
4-Phenyl-2-(2,4,6-trichlorophenyl)-1,2,3-thiadiazol-2-ium has been shown to have a variety of biochemical and physiological effects, depending on the specific enzyme or pathway being targeted. For example, inhibition of carbonic anhydrase can lead to changes in acid-base balance and electrolyte homeostasis, while inhibition of acetylcholinesterase can affect neurotransmitter signaling and muscle function.

Advantages and Limitations for Lab Experiments

4-Phenyl-2-(2,4,6-trichlorophenyl)-1,2,3-thiadiazol-2-ium has several advantages for use in laboratory experiments, including its high solubility in water and its ability to target specific enzymes and pathways. However, the compound's potency and specificity can also be a limitation, as it may interfere with other cellular processes or have unintended effects on biological systems.

Future Directions

There are several potential future directions for research involving 4-Phenyl-2-(2,4,6-trichlorophenyl)-1,2,3-thiadiazol-2-ium, including:
1. Development of new synthetic methods for 4-Phenyl-2-(2,4,6-trichlorophenyl)-1,2,3-thiadiazol-2-ium and related compounds
2. Investigation of 4-Phenyl-2-(2,4,6-trichlorophenyl)-1,2,3-thiadiazol-2-ium's effects on other enzymes and pathways
3. Exploration of 4-Phenyl-2-(2,4,6-trichlorophenyl)-1,2,3-thiadiazol-2-ium's potential therapeutic applications in diseases such as cancer and Alzheimer's
4. Development of new 4-Phenyl-2-(2,4,6-trichlorophenyl)-1,2,3-thiadiazol-2-ium-based tools for studying cellular processes and mechanisms.
In conclusion, 4-Phenyl-2-(2,4,6-trichlorophenyl)-1,2,3-thiadiazol-2-ium is a promising compound for scientific research due to its unique structure and properties. Its ability to interact with biological molecules and enzymes makes it a valuable tool for studying cellular processes and mechanisms, and its potential applications in various fields make it an exciting area of research for the future.

Synthesis Methods

4-Phenyl-2-(2,4,6-trichlorophenyl)-1,2,3-thiadiazol-2-ium can be synthesized through a multistep process involving the reaction of 2,4,6-trichlorophenylhydrazine with phenyl isothiocyanate, followed by the addition of sodium hypochlorite and sulfuric acid. The resulting product is a yellow crystalline powder that is highly soluble in water.

Scientific Research Applications

4-Phenyl-2-(2,4,6-trichlorophenyl)-1,2,3-thiadiazol-2-ium has been extensively studied for its potential applications in various fields, including biochemistry, pharmacology, and toxicology. The compound's ability to interact with biological molecules and enzymes makes it a valuable tool for studying cellular processes and mechanisms.